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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde-d1

Cat. No.: B099111 Get Quote

This guide provides a focused analysis of the molecular weight of 4-Methoxybenzaldehyde-
d1, a deuterated isotopologue of 4-Methoxybenzaldehyde. It is intended for researchers,

scientists, and professionals in drug development and other scientific fields who require precise

molecular weight information for this compound.

Core Concept: Isotopic Substitution
4-Methoxybenzaldehyde-d1 is structurally identical to 4-Methoxybenzaldehyde, with the

exception that one of the hydrogen (H) atoms has been replaced by its heavier, stable isotope,

deuterium (D). This single substitution of a neutron-containing hydrogen isotope results in a

predictable increase in the compound's overall molecular weight.

Chemical and Molecular Data
The standard chemical formula for 4-Methoxybenzaldehyde is C₈H₈O₂.[1][2] For the deuterated

version, 4-Methoxybenzaldehyde-d1, the formula is C₈H₇DO₂. The molecular weight is

calculated by summing the atomic weights of the constituent atoms.

The following table summarizes the relevant atomic and molecular weights used in this

calculation.
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Atom/Molecule Symbol/Formula
Atomic/Molecular Weight (
g/mol )

Hydrogen (Protium) ¹H 1.007825

Deuterium D or ²H 2.014102[3][4]

4-Methoxybenzaldehyde C₈H₈O₂ 136.1479[1][5]

4-Methoxybenzaldehyde-d1 C₈H₇DO₂ 137.1542

The calculation for the molecular weight of 4-Methoxybenzaldehyde-d1 is as follows:

Molecular Weight of C₈H₈O₂: 136.1479 g/mol

Subtract the mass of one Hydrogen atom: 136.1479 g/mol - 1.007825 g/mol = 135.140075

g/mol

Add the mass of one Deuterium atom: 135.140075 g/mol + 2.014102 g/mol = 137.154177

g/mol

Therefore, the calculated molecular weight for 4-Methoxybenzaldehyde-d1 is approximately

137.1542 g/mol .

Logical Workflow for Molecular Weight
Determination
The process of determining the molecular weight of an isotopically labeled compound is a

straightforward logical progression. It begins with identifying the base molecule and the specific

isotopic substitution, followed by a calculation based on the precise masses of the isotopes

involved.
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Identify Base Molecule:
4-Methoxybenzaldehyde (C₈H₈O₂)

Determine Molecular Formula of Labeled Compound:
C₈H₇DO₂

Identify Isotopic Label:
-d1 (One Deuterium atom)

Obtain Molecular Weight of Base Molecule:
136.1479 g/mol

Calculate Final Molecular Weight:
MW(Base) + Mass Difference

Obtain Atomic Weight of Hydrogen (¹H):
1.007825 g/mol

Calculate Mass Difference:
Mass(²H) - Mass(¹H)

Obtain Atomic Weight of Deuterium (²H):
2.014102 g/mol

Result:
137.1542 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 4-Methoxybenzaldehyde-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b099111#4-methoxybenzaldehyde-d1-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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